N-(3-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine
Cat. No. B1621495
M. Wt: 299.3 g/mol
InChI Key: DFWBDVRBHHFDNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06126917
Procedure details
Employing the same method used for compound 1, 4-chloro-6,7-dimethoxyquinazoline (113 mg, 0.5 mmol) and 3-fluoroaniline (48 μL, 0.5 mmol) afforded compound 2 as the hydrochloride salt in 98% yield (166 mg). 1H NMR [((CD3)2SO) δ11.59(s, 1H), 8.85(s, 1H), 8.43(s, 1H), 7.7(m, 1H), 7.6(m,1H), 7.5(m, 1H), 7.4(s, 1H), 7.1(s, 1H), 4.1(s, 3H), 3.96(s, 3H). MS, m/e: 300 (M+), 299 [(M-H)+ ]. Anal. Calcd. for C16H15FClN3O2 : C, 57.14; H, 4.46; N, 12.50. Found: C, 57.09; H, 4.53; N, 12.49.
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9]2[C:18]3[C:13](=[CH:14][C:15]([O:21][CH3:22])=[C:16]([O:19][CH3:20])[CH:17]=3)[N:12]=[CH:11][N:10]=2)=[CH:4][CH:3]=1.ClC1C2C(=CC(OC)=C(OC)C=2)N=CN=1.[F:38]C1C=C(C=CC=1)N>>[F:38][C:3]1[CH:4]=[C:5]([NH:8][C:9]2[C:18]3[C:13](=[CH:14][C:15]([O:21][CH3:22])=[C:16]([O:19][CH3:20])[CH:17]=3)[N:12]=[CH:11][N:10]=2)[CH:6]=[CH:7][CH:2]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)NC1=NC=NC2=CC(=C(C=C12)OC)OC
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Step Two
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Name
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Quantity
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113 mg
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Type
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reactant
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Smiles
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ClC1=NC=NC2=CC(=C(C=C12)OC)OC
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Step Three
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Name
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Quantity
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48 μL
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Type
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reactant
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Smiles
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FC=1C=C(N)C=CC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=C(C=CC1)NC1=NC=NC2=CC(=C(C=C12)OC)OC
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 98% |
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
